Cas no 3441-44-9 (1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt)
3441-44-9 structure
Product Name:1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt
CAS No:3441-44-9
MF:C6H10N2O2
MW:142.155801296234
CID:310862
PubChem ID:103010
Update Time:2025-04-19
1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt
- 1,2,3-Oxadiazolium, 5-hydroxy-3-(1-methylpropyl)-, inner salt (9CI)
- 3-(butan-2-yl)-1,2,3-oxadiazol-3-ium-5-olate
- 3-sec-Butyl-1,2,3-oxadiazolidin-5-one
- 3-sec-Butylsydnone
- BRN 4135853
- Sydnone, 3-(1-methylpropyl)-
- Sydnone, 3-sec-butyl-
- NSC-56792
- EINECS 222-350-5
- 3-s-butylsydnone
- NSC56792
- DTXSID601183344
- 1,2,3-Oxadiazolium, 5-hydroxy-3-(1-methylpropyl)-, inner salt
- 3441-44-9
-
- Inchi: 1S/C6H10N2O2/c1-3-5(2)8-4-6(9)10-7-8/h4-5H,3H2,1-2H3
- InChI Key: SHJLCCKPLRBXKH-UHFFFAOYSA-N
- SMILES: O1C(=C[N+](C(C)CC)=N1)[O-]
Computed Properties
- Exact Mass: 144.08996
- Monoisotopic Mass: 142.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53
- XLogP3: 2.4
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 41.57
1,2,3-Oxadiazolium,5-hydroxy-3-(1-methylpropyl)-, inner salt Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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